Cas no 591735-92-1 ( )
structure
Product Name:
CAS No:591735-92-1
MF:C12H17N3O2
MW:235.282282590866
CID:949773
PubChem ID:2940922
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, N-methyl-2-nitro-5-(1-piperidinyl)- (9CI)
- N-methyl-2-nitro-5-piperidin-1-ylaniline
- AC1MGSQ5
- AG-G-10509
- CTK5A9534
- MolPort-001-585-397
- N-methyl-2-nitro-5-(piperidin-1-yl)aniline
- STK157721
- SR-01000263784
- SR-01000263784-1
- N-methyl-2-nitro-5-(1-piperidinyl)aniline
- 591735-92-1
- DTXSID70387916
- N-methyl-2-nitro-5-piperidinoaniline
- AKOS000423409
- Benzenamine,N-methyl-2-nitro-5-(1-piperidinyl)-(9ci)
-
-
- Inchi: 1S/C12H17N3O2/c1-13-11-9-10(5-6-12(11)15(16)17)14-7-3-2-4-8-14/h5-6,9,13H,2-4,7-8H2,1H3
- InChI Key: WQIZUZPGLGNQOU-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=CC(=CC=1NC)N1CCCCC1)=O
Computed Properties
- Exact Mass: 235.132076794g/mol
- Monoisotopic Mass: 235.132076794g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 61.1Ų
Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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